3-(4-benzyl-5-ethylsulfanyl-1,2,4-triazol-3-yl)pyridine

• IUPAC Name: 3-(4-benzyl-5-ethylsulfanyl-1,2,4-triazol-3-yl)pyridine
• InChI: InChI=1S/C16H16N4S/c1-2-21-16-19-18-15(14-9-6-10-17-11-14)20(16)12-13-7-4-3-5-8-13/h3-11H,2,12H2,1H3
• InChI Key: QJNDVDONLOFQNJ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(N1CC2=CC=CC=C2)C3=CN=CC=C3
• Molecular Formula: C16H16N4S
• Molecular Weight: 296.4 g/mol

Description

3-(4-benzyl-5-ethylsulfanyl-1,2,4-triazol-3-yl)pyridine is a heterocyclic compound that features a triazole ring fused with a pyridine ring. This compound is part of the broader class of triazole derivatives, which are known for their diverse biological activities and applications in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-benzyl-5-ethylsulfanyl-1,2,4-triazol-3-yl)pyridine typically involves the formation of the triazole ring followed by its attachment to the pyridine ring.

Industrial Production Methods

Industrial production methods for this compound often involve multi-step synthesis processes that are optimized for yield and purity. These methods may include the use of catalysts and specific reaction conditions to ensure efficient production .

Chemical Reactions Analysis

Types of Reactions

3-(4-benzyl-5-ethylsulfanyl-1,2,4-triazol-3-yl)pyridine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the triazole ring to other nitrogen-containing heterocycles.

Substitution: The benzyl and ethylsulfanyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce a wide range of functional groups .

Scientific Research Applications

3-(4-benzyl-5-ethylsulfanyl-1,2,4-triazol-3-yl)pyridine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential use in drug development, particularly for its ability to interact with various biological targets.

Industry: This compound is used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 3-(4-benzyl-5-ethylsulfanyl-1,2,4-triazol-3-yl)pyridine involves its interaction with specific molecular targets, such as enzymes and receptors. The triazole ring can bind to metal ions and other biological molecules, influencing various biochemical pathways. This compound’s ability to inhibit certain enzymes makes it a potential candidate for drug development .

Comparison with Similar Compounds

Similar Compounds

2,6-bis(1,2,3-triazol-4-yl)pyridine: Another triazole-pyridine derivative with similar coordination chemistry properties.

4-((4-methyl benzylidene)amino)-5-(5-methyl-1H-pyrazol-3-yl)-4H-1,2,4-triazole-3-thiol: Known for its inhibitory potential against enzymes.

Uniqueness

3-(4-benzyl-5-ethylsulfanyl-1,2,4-triazol-3-yl)pyridine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.